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Compound of Interest

Compound Name: Hexyltrimethylammonium bromide

Cat. No.: B1246663

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hexyltrimethylammonium bromide (HTAB) is a cationic surfactant belonging to the
guaternary ammonium salt family. Its amphipathic nature, characterized by a hydrophilic
trimethylammonium head group and a hydrophobic hexyl tail, underpins its diverse applications
across various scientific and industrial domains. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, synthesis, and key applications
of HTAB, with a particular focus on its relevance to researchers, scientists, and professionals in
drug development. Detailed experimental protocols and visualizations are included to facilitate
practical application and a deeper understanding of its utility.

Chemical Structure and Formula

Hexyltrimethylammonium bromide is structurally defined by a central nitrogen atom bonded
to three methyl groups and one hexyl group, forming a quaternary ammonium cation. This
cation is ionically bonded to a bromide anion.

e Chemical Formula: CoH22BrN[1][2]

o |[UPAC Name: Hexyl(trimethyl)azanium bromide[1]
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e CAS Number: 2650-53-5

» Molecular Weight: 224.18 g/mol [1]

e SMILES: CCCCCC--INVALID-LINK--(C)C.[Br-][1]

Below is a diagram illustrating the chemical synthesis of Hexyltrimethylammonium Bromide.
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Synthesis of Hexyltrimethylammonium Bromide

Reactants
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Mechanism of HTAB in Enhancing Drug Permeation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to
Hexyltrimethylammonium Bromide: Structure, Properties, and Applications]. BenchChem,
[2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246663#hexyltrimethylammonium-bromide-
chemical-structure-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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